Cas no 135274-92-9 (S-1,3-Benzoxazol-2-yl-(thiohydroxylamine))

S-1,3-Benzoxazol-2-yl-(thiohydroxylamine) structure
135274-92-9 structure
Product Name:S-1,3-Benzoxazol-2-yl-(thiohydroxylamine)
CAS No:135274-92-9
MF:C7H6N2OS
MW:166.200339794159
CID:2771315
PubChem ID:56837686
Update Time:2025-04-21

S-1,3-Benzoxazol-2-yl-(thiohydroxylamine) Chemical and Physical Properties

Names and Identifiers

    • S-1,3-Benzoxazol-2-yl-(thiohydroxylamine)
    • 135274-92-9
    • SCHEMBL16237419
    • DTXSID90718642
    • Inchi: 1S/C7H6N2OS/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2
    • InChI Key: HOKZBWDRPKUYHQ-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2O1)N

Computed Properties

  • Exact Mass: 166.02008399g/mol
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.4Ų
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